Cas no 2138806-40-1 (3-amino-5-bromo-1-(hexa-3,5-dien-1-yl)-1,4-dihydropyridin-4-one)

• Product Name: 3-amino-5-bromo-1-(hexa-3,5-dien-1-yl)-1,4-dihydropyridin-4-one
• CAS No: 2138806-40-1
• MF: C₁₁H₁₃BrN₂O
• MW: 269.137721776962
• CID: 6349656
• PubChem ID: 165742791
• Update Time: 2025-05-20

3-amino-5-bromo-1-(hexa-3,5-dien-1-yl)-1,4-dihydropyridin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-5-bromo-1-(hexa-3,5-dien-1-yl)-1,4-dihydropyridin-4-one
• 2138806-40-1
• EN300-1112938

• Inchi： 1S/C11H13BrN2O/c1-2-3-4-5-6-14-7-9(12)11(15)10(13)8-14/h2-4,7-8H,1,5-6,13H2/b4-3+
• InChI Key： YBQHECNYIHVRCQ-ONEGZZNKSA-N
• SMILES： BrC1C(C(=CN(C=1)CC/C=C/C=C)N)=O

Computed Properties

• Exact Mass: 268.02113g/mol
• Monoisotopic Mass: 268.02113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46.3Ų

Additional information on 3-amino-5-bromo-1-(hexa-3,5-dien-1-yl)-1,4-dihydropyridin-4-one

Comprehensive Overview of 3-amino-5-bromo-1-(hexa-3,5-dien-1-yl)-1,4-dihydropyridin-4-one (CAS No. 2138806-40-1)

The compound 3-amino-5-bromo-1-(hexa-3,5-dien-1-yl)-1,4-dihydropyridin-4-one (CAS No. 2138806-40-1) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a dihydropyridinone core substituted with a bromo group and a hexa-3,5-dien-1-yl side chain, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological pathways.

In recent years, the demand for novel heterocyclic compounds like 3-amino-5-bromo-1-(hexa-3,5-dien-1-yl)-1,4-dihydropyridin-4-one has surged due to their role in developing targeted therapies. This compound's amino and bromo functional groups offer sites for further chemical modifications, enabling the creation of derivatives with enhanced pharmacological properties. Its relevance in medicinal chemistry is underscored by its potential to address unmet medical needs, such as antimicrobial resistance and chronic inflammatory diseases.

The synthesis of CAS No. 2138806-40-1 involves multi-step organic reactions, often starting from readily available precursors like pyridine derivatives. Optimizing its yield and purity is critical for industrial-scale production, a topic frequently searched by chemists and process engineers. Additionally, its stability under various conditions is a key consideration for storage and transportation, aligning with the growing focus on sustainable chemistry practices.

From an SEO perspective, users often search for "3-amino-5-bromo-1-(hexa-3,5-dien-1-yl)-1,4-dihydropyridin-4-one uses" or "CAS 2138806-40-1 suppliers," reflecting its commercial and research significance. The compound's role in high-throughput screening and fragment-based drug design further elevates its profile in academic and industrial circles. As the pharmaceutical industry shifts toward precision medicine, such molecules are pivotal in designing next-generation therapeutics.

Environmental and regulatory aspects of 3-amino-5-bromo-1-(hexa-3,5-dien-1-yl)-1,4-dihydropyridin-4-one are also trending topics. Researchers are exploring its biodegradability and eco-toxicity to ensure compliance with global green chemistry standards. This aligns with the broader push for sustainable synthesis methods, a hot topic in scientific forums and publications.

In conclusion, CAS No. 2138806-40-1 represents a promising scaffold in modern chemistry, bridging gaps between organic synthesis, drug development, and environmental sustainability. Its multifaceted applications and evolving research landscape make it a compound worth watching in the coming years.